Cas no 5633-55-6 (4-(phenylsulfanyl)phenol)

4-(phenylsulfanyl)phenol Properties

Names and Identifiers

• Phenol, 4-(phenylthio)-
• 4-(PHENYLTHIO)PHENOL
• 4-(phenylsulfanyl)phenol
• 4-hydroxydiphenylsulfide
• 4-hydroxyphenyl phenyl ssulfide
• 4-HYDROXYPHENYL PHENYL SULFIDE
• 4-phenylsulfanyl phenol
• 4-phenylsulfanyl-phenol
• AGN-PC-006ILY
• CTK1F4855
• KB-192760
• SureCN543922
• p-(Phenylthio))phenol
• Phenyl 4-hydroxyphenyl sulfide
• p-Phenylthiophenol
• DTXSID50461925
• 4-(phenylthio)phenol
• F75177
• SCHEMBL543922
• 4-Hydroxy-diphenylsulfide
• EN300-226165
• XAYCNCYFKLSMGR-UHFFFAOYSA-N
• (4-hydroxyphenyl) phenyl sulfide
• 4-phenylsulfanylphenol
• 5633-55-6
• 1,1'-biphenyl]-4-thiol
• HS-4612
• 4-(Phenylthio)phenol
• +Expand

• MDL： MFCD01151738
• InChIKey： XAYCNCYFKLSMGR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10OS/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,13H
• SMILES： C1(SC2C=CC(O)=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 202.0453
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.04523611g/mol
• Heavy Atom Count: 14
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23
• Boiling Point: 133°C/0.1mm
• Melting Point: 53-54 ºC
• Density: 1.250